Cas no 56935-71-8 (4-(Trifluoromethoxy)benzamidoxime)

4-(Trifluoromethoxy)benzamidoxime structure
56935-71-8 structure
Product Name:4-(Trifluoromethoxy)benzamidoxime
CAS No:56935-71-8
MF:C8H7F3N2O2
MW:220.148592233658
MDL:MFCD00085175
CID:374922
PubChem ID:24866421
Update Time:2025-04-19

4-(Trifluoromethoxy)benzamidoxime Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,N-hydroxy-4-(trifluoromethoxy)-
    • 4-(Trifluoromethoxy)benzamidoxime
    • N‘-Hydroxy-4-(trifluoromethoxy)benzenecarboximidamide
    • N-Hydroxy-4-trifluoromethoxy-benzamidine
    • BUTTPARK 8907-23
    • N'-hydroxy-4-(trifluoromethoxy)benzeneamidine
    • N'-HYDROXY-4-(TRIFLUOROMETHOXY)BENZENECARBOXIMIDAMIDE
    • N-hydroxy-4-(trifluoromethoxy)benzimidamide
    • N'-Hydroxy-4-(trifluoromethoxy)benzimidamide
    • CS-0081138
    • A831242
    • MFCD00085175
    • AKOS005724124
    • 56935-71-8
    • AS-8563
    • (Z)-N'-Hydroxy-4-(trifluoromethoxy)benzimidamide
    • BP-12585
    • 4-(Trifluoromethoxy)benzamidoxime, 97%
    • SCHEMBL2323018
    • 1219626-37-5
    • J-502654
    • (Z)-N'-hydroxy-4-(trifluoromethoxy)benzene-1-carboximidamide
    • HMS1451C04
    • IDI1_018475
    • starbld0028973
    • N'-hydroxy-3-(trifluoromethoxy)benzamidine
    • AKOS025310029
    • Benzenecarboximidamide, N'-hydroxy-4-(trifluoromethoxy)-, [C(E)]-
    • STL096096
    • 1570043-14-9
    • MDL： MFCD00085175
    • Inchi： 1S/C8H7F3N2O2/c9-8(10,11)15-6-3-1-5(2-4-6)7(12)13-14/h1-4,14H,(H2,12,13)
    • InChI Key： COHKFOZYLCDVRK-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(/C(=N/O)/N)=CC=1)(F)F

Computed Properties

  • Exact Mass: 220.04600
  • Monoisotopic Mass: 220.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 113-115 °C (lit.)
  • Boiling Point: 245.0±50.0 ºC (760 Torr),
  • Flash Point: 102.0±30.1 ºC,
  • Solubility: Very slightly soluble (0.51 g/l) (25 º C),
  • PSA: 67.84000
  • LogP: 2.38000
  • Solubility: Not available

4-(Trifluoromethoxy)benzamidoxime Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26-S36
  • HazardClass：IRRITANT

4-(Trifluoromethoxy)benzamidoxime Customs Data

  • HS CODE：2925290090
  • Customs Data：

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-(Trifluoromethoxy)benzamidoxime Pricemore >>

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Apollo Scientific
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Apollo Scientific
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Apollo Scientific
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 56935-71-8 97%
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abcr
AB404231-1 g
4-(Trifluoromethoxy)benzamidoxime, 95%; .
 56935-71-8 95%
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